molecular formula C13H15NO3S B8740423 3-Methyl-2-(3-oxobenzo[d]isothiazol-2(3H)-yl)pentanoic acid CAS No. 1230152-00-7

3-Methyl-2-(3-oxobenzo[d]isothiazol-2(3H)-yl)pentanoic acid

Cat. No. B8740423
CAS RN: 1230152-00-7
M. Wt: 265.33 g/mol
InChI Key: FUSYFEXGXRDJNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methyl-2-(3-oxobenzo[d]isothiazol-2(3H)-yl)pentanoic acid is a useful research compound. Its molecular formula is C13H15NO3S and its molecular weight is 265.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Methyl-2-(3-oxobenzo[d]isothiazol-2(3H)-yl)pentanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Methyl-2-(3-oxobenzo[d]isothiazol-2(3H)-yl)pentanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

1230152-00-7

Product Name

3-Methyl-2-(3-oxobenzo[d]isothiazol-2(3H)-yl)pentanoic acid

Molecular Formula

C13H15NO3S

Molecular Weight

265.33 g/mol

IUPAC Name

3-methyl-2-(3-oxo-1,2-benzothiazol-2-yl)pentanoic acid

InChI

InChI=1S/C13H15NO3S/c1-3-8(2)11(13(16)17)14-12(15)9-6-4-5-7-10(9)18-14/h4-8,11H,3H2,1-2H3,(H,16,17)

InChI Key

FUSYFEXGXRDJNB-UHFFFAOYSA-N

Canonical SMILES

CCC(C)C(C(=O)O)N1C(=O)C2=CC=CC=C2S1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred suspension of 5.3 g (10.0 mmol) of [S-(R*,R*)]-2-[2-[2-(1-carboxy-2-methylbutylcarbamoyl) phenyldisulfanylbenzoylamino]-3-methylpentanoic acid (from Preparation 19) in 200 mL of dichloromethane was added dropwise 2.4 g (15.0 mmol) of liquid bromine. The reaction mixture was stirred at room temperature for 2 hours and concentrated to dryness in vacuo. The residue was triturated with dichloromethane. The dichloromethane was removed by evaporation in vacuo to remove excess bromine. The residue was partitioned between dichloromethane/5% aqueous sodium bicarbonate (200 mL each). The aqueous layer was separated, washed with fresh dichloromethane, and acidified to pH 1.5 with 6.0M hydrochloric acid. The acidic aqueous solution was extracted with dichloromethane (2×75 mL). The organic layers were combined, washed with water, dried (MgSO4), filtered and concentrated to dryness in vacuo to give 4.8 g of the title compound, mp 50°-52° C.
Name
2-[2-(1-carboxy-2-methylbutylcarbamoyl) phenyldisulfanylbenzoylamino]-3-methylpentanoic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
[Compound]
Name
liquid
Quantity
2.4 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.